Cas no 35021-70-6 (Benzene, (hexadecyloxy)-)

Benzene, (hexadecyloxy)- structure
Benzene, (hexadecyloxy)- structure
Product Name:Benzene, (hexadecyloxy)-
CAS No:35021-70-6
MF:C22H38O
MW:318.53652715683
CID:292596
PubChem ID:4438129
Update Time:2025-04-19

Benzene, (hexadecyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, (hexadecyloxy)-
    • hexadecoxybenzene
    • SCHEMBL3798494
    • Cetyl-phenyl-ather
    • DTXSID80403297
    • AKOS024332589
    • FQKWHGOHXVHGMR-UHFFFAOYSA-N
    • (HEXADECYLOXY)BENZENE
    • n-hexadecyl phenyl ether
    • 35021-70-6
    • Inchi: 1S/C22H38O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18-21-23-22-19-16-15-17-20-22/h15-17,19-20H,2-14,18,21H2,1H3
    • InChI Key: FQKWHGOHXVHGMR-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 318.29244
  • Monoisotopic Mass: 318.292265831g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 16
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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